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Abstract
This technical guide provides a comprehensive overview of 4-Methoxybutanal (CAS No.

21071-24-9), a versatile aliphatic aldehyde. While the definitive initial discovery of this

compound is not prominently documented in readily available historical literature, this guide

reconstructs its likely historical synthetic context based on the development of alkoxy aldehyde

synthesis. It details the modern, industrially relevant synthetic routes, including the

hydroformylation of allyl methyl ether, oxidation of 4-methoxy-1-butanol, and ozonolysis of 4-

methoxy-1-butene, complete with detailed experimental protocols and mechanistic insights.

The guide further explores the applications of 4-Methoxybutanal as a valuable building block

in organic synthesis and its role in the flavor and fragrance industry. Safety, handling, and

spectroscopic data are also presented to provide a complete technical profile for researchers

and drug development professionals.

Introduction and Chemical Profile
4-Methoxybutanal, also known as 4-methoxybutyraldehyde, is an organic compound with the

chemical formula C₅H₁₀O₂.[1][2] It possesses a terminal aldehyde functional group and a

methoxy group at the 4-position of the butane chain. This bifunctional nature makes it a useful

intermediate in organic synthesis.[3]
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Chemical and Physical Properties
Property Value Reference

CAS Number 21071-24-9 [1]

Molecular Formula C₅H₁₀O₂ [1]

Molecular Weight 102.13 g/mol [1]

Appearance Colorless to pale yellow liquid

Boiling Point 68-70 °C at 60 Torr [2]

IUPAC Name 4-methoxybutanal [1]

Synonyms
4-Methoxybutyraldehyde,

Butanal, 4-methoxy-
[1][2]

Historical Context and Discovery
Pinpointing the exact moment of the first synthesis and characterization of 4-Methoxybutanal
is challenging based on currently accessible records. Its discovery was likely an incremental

step within the broader exploration of alkoxy aldehydes in the mid-20th century, rather than a

landmark discovery documented in a singular, seminal publication. The synthesis of related

alkoxy aldehydes is noted in various historical chemical literature, such as in Justus Liebigs

Annalen der Chemie, a prominent journal for organic chemistry.[4][5] The development of

general synthetic methods for aldehydes and ethers during this period would have enabled the

creation of 4-Methoxybutanal.

Key advancements that paved the way for its synthesis include:

Williamson Ether Synthesis (1850s): While not a direct synthesis of the aldehyde, this

method for forming ethers was a foundational step in creating the methoxy group present in

the molecule.

Advancements in Oxidation Chemistry (Early to Mid-20th Century): The development of

selective oxidizing agents allowed for the conversion of primary alcohols to aldehydes

without over-oxidation to carboxylic acids, a crucial step in one of the primary synthetic

routes to 4-Methoxybutanal.
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Hydroformylation (1930s): The discovery of the oxo process, which adds a formyl group and

a hydrogen atom to an alkene, provided a direct pathway to aldehydes from unsaturated

precursors.

While the specific researchers who first synthesized 4-Methoxybutanal are not clearly

documented, the work of chemists like Pudovik and Arbuzov in the field of organophosphorus

chemistry and the broader study of electrophilic additions to alkenes contributed to the

chemical knowledge base that would have made its synthesis conceivable.[6][7][8][9]

Synthetic Methodologies
Several viable synthetic routes exist for the preparation of 4-Methoxybutanal. The choice of

method often depends on the availability of starting materials, desired scale, and economic

feasibility.

Hydroformylation of Allyl Methyl Ether
This is a prominent industrial method for the synthesis of linear aldehydes. The reaction

involves the addition of carbon monoxide and hydrogen (synthesis gas) to an alkene, in this

case, allyl methyl ether, in the presence of a catalyst.

Reaction:

CH₂=CHCH₂OCH₃ + CO + H₂ → OHCCH₂CH₂CH₂OCH₃

Causality Behind Experimental Choices:

Catalyst: Rhodium-based catalysts, often with phosphine ligands, are typically used to favor

the formation of the linear aldehyde over its branched isomer. The choice of ligand is crucial

for controlling regioselectivity.

Reaction Conditions: The reaction is typically carried out at elevated pressure and

temperature to ensure sufficient gas solubility and reaction rates.

Experimental Protocol:

A high-pressure autoclave is charged with allyl methyl ether and a rhodium-based catalyst

(e.g., Rh(CO)₂(acac) with a phosphine ligand) in a suitable solvent like toluene.
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The autoclave is sealed and purged with nitrogen, followed by pressurization with a 1:1

mixture of carbon monoxide and hydrogen.

The reaction mixture is heated to the desired temperature (e.g., 80-120 °C) and stirred

vigorously.

The reaction progress is monitored by gas chromatography.

Upon completion, the autoclave is cooled, and the excess pressure is carefully released.

The product is isolated by distillation under reduced pressure.

Logical Relationship Diagram:

Allyl Methyl Ether HydroformylationCO, H2, Catalyst 4-Methoxybutanal

Click to download full resolution via product page

Caption: Hydroformylation of Allyl Methyl Ether.

Oxidation of 4-Methoxy-1-butanol
The selective oxidation of the primary alcohol, 4-methoxy-1-butanol, offers a direct route to 4-
Methoxybutanal.

Reaction:

HOCH₂CH₂CH₂CH₂OCH₃ + [O] → OHCCH₂CH₂CH₂OCH₃

Causality Behind Experimental Choices:

Oxidizing Agent: A mild oxidizing agent is required to prevent over-oxidation to the carboxylic

acid. Pyridinium chlorochromate (PCC) or Dess-Martin periodinane are common laboratory-

scale reagents for this transformation. For industrial applications, catalytic aerobic oxidation

might be employed.

Experimental Protocol (Laboratory Scale using PCC):
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Pyridinium chlorochromate (PCC) is suspended in a chlorinated solvent such as

dichloromethane in a round-bottom flask equipped with a magnetic stirrer.

A solution of 4-methoxy-1-butanol in dichloromethane is added to the suspension in one

portion.

The reaction mixture is stirred at room temperature for several hours, and the progress is

monitored by thin-layer chromatography.

Upon completion, the reaction mixture is diluted with diethyl ether and filtered through a pad

of silica gel to remove the chromium salts.

The solvent is removed under reduced pressure, and the crude product is purified by

distillation.

Experimental Workflow Diagram:
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Caption: Ozonolysis of 4-Methoxy-1-butene.

Applications
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4-Methoxybutanal's bifunctional nature makes it a valuable molecule in various chemical

industries.

Flavor and Fragrance Industry
Aldehydes are a significant class of compounds used in perfumery and flavorings. [10][11]

[12]While specific formulations are often proprietary, 4-Methoxybutanal can contribute to

green, fresh, and slightly sweet notes in fragrance compositions. Its methoxy group can impart

a subtle ethereal and creamy character. In flavors, it can be used in trace amounts to enhance

fruity and sweet profiles. [13][14]

Organic Synthesis Building Block
4-Methoxybutanal is a useful C4 building block in organic synthesis. [3][15]The aldehyde

group can undergo a wide range of reactions, including:

Grignard Reactions: Reaction with Grignard reagents (R-MgX) yields secondary alcohols. [1]

[16][17][18][19]* Wittig Reaction: Conversion of the aldehyde to an alkene.

Reductive Amination: Formation of amines.

Aldol Condensation: Carbon-carbon bond formation with other carbonyl compounds. [20][21]

[22] The methoxy group is generally stable under these conditions, allowing for selective

manipulation of the aldehyde functionality. This makes 4-Methoxybutanal a precursor for

various more complex molecules, potentially including pharmaceutical intermediates. [23][24]

[25][26]

Safety and Handling
4-Methoxybutanal is a flammable liquid and should be handled with appropriate safety

precautions. [27]It can cause skin and eye irritation. [27]It is recommended to handle this

compound in a well-ventilated fume hood and to wear personal protective equipment, including

gloves and safety glasses.

Spectroscopic Data
¹H NMR: The proton NMR spectrum would be expected to show characteristic signals for the

aldehyde proton (CHO) around 9.7 ppm, the methoxy group (OCH₃) around 3.3 ppm, and
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the methylene groups (CH₂) in the aliphatic chain.

¹³C NMR: The carbon NMR spectrum would show a signal for the carbonyl carbon around

200 ppm, the methoxy carbon around 59 ppm, and signals for the other carbons in the

aliphatic chain.

IR Spectroscopy: The infrared spectrum would exhibit a strong absorption band around 1725

cm⁻¹ corresponding to the C=O stretch of the aldehyde and C-O stretching vibrations for the

ether linkage.

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to

its molecular weight.

Conclusion
4-Methoxybutanal, while not having a celebrated history of discovery, is a valuable and

versatile chemical compound. Its synthesis is achievable through several established industrial

and laboratory methods, each with its own advantages. Its utility as a building block in organic

synthesis and its potential applications in the flavor and fragrance industry underscore its

importance. This guide has provided a comprehensive technical overview to aid researchers

and professionals in understanding and utilizing this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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